3-(3-methoxy-1,2-oxazol-5-yl)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide

• Molecular Formula: C13H18N4O3
• Molecular Weight: 278.31 g/mol
• IUPAC Name: 3-(3-methoxy-1,2-oxazol-5-yl)-N-(1,3,5-trimethylpyrazol-4-yl)propanamide
• InChI: InChI=1S/C13H18N4O3/c1-8-13(9(2)17(3)15-8)14-11(18)6-5-10-7-12(19-4)16-20-10/h7H,5-6H2,1-4H3,(H,14,18)
• InChI Key: MNLIRVBAACIUHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)NC(=O)CCC2=CC(=NO2)OC

Description

The compound 3-(3-methoxy-1,2-oxazol-5-yl)-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide features a propanamide linker connecting a 3-methoxy-1,2-oxazole moiety to a 1,3,5-trimethylpyrazole group. While direct experimental data for this compound are absent in the provided evidence, its structural motifs—methoxy-substituted oxazole and multi-methylated pyrazole—suggest distinct physicochemical and synthetic characteristics compared to analogs. Below, we compare this compound to structurally related derivatives from recent literature, focusing on heterocyclic cores, substituent effects, and synthesis strategies.

Comparison with Similar Compounds

Structural Comparison with Analogs

Core Heterocyclic Systems

• Target Compound : Combines a 1,2-oxazole (methoxy-substituted) with a 1H-pyrazole (1,3,5-trimethyl). The oxazole’s methoxy group enhances polarity, while the pyrazole’s methyl groups confer steric bulk.
• Compounds (7c–7f): Feature 1,3,4-oxadiazole and 1,3-thiazole cores linked via sulfanyl-propanamide bridges .
• Compounds (3a–3p): Contain pyrazole-carboxamide scaffolds with chloro, cyano, and aryl substituents. The carboxamide linkage differs from the propanamide in the target, affecting conformational flexibility .

Substituent Effects

• Target : Methoxy (electron-donating) on oxazole vs. trimethyl (electron-donating, bulky) on pyrazole.
• : Chloro and cyano substituents enhance electrophilicity and π-π stacking capacity .

Physicochemical Properties

Table 1: Key Physicochemical Data for Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups
Target (Inferred)	C14H17N5O3*	~315†	N/A	Methoxy-oxazole, trimethylpyrazole
7c ()	C16H17N5O2S2	375	134–136	Oxadiazole, thiazole, sulfanyl
7e ()	C17H19N5O2S2	389	165–168	Oxadiazole, thiazole, sulfanyl
3a ()	C21H15ClN6O	403.1	133–135	Pyrazole-carboxamide, chloro, cyano
3d ()	C21H14ClFN6O	421.0	181–183	Pyrazole-carboxamide, fluoro, cyano

*Inferred formula: C14H17N5O3 (oxazole: C4H4NO2 + propanamide: C3H5NO + trimethylpyrazole: C6H9N3 – H2O). †Estimated via analogous compounds.

• Melting Points : compounds (134–178°C) and derivatives (133–183°C) exhibit broad ranges influenced by substituents. The target’s methoxy and trimethyl groups may lower melting points compared to polar analogs (e.g., 3d) due to reduced crystallinity.
• Solubility: The target’s methoxy group could enhance aqueous solubility relative to ’s chloro/cyano derivatives but reduce it compared to ’s sulfanyl-thiazole compounds.

Key Research Findings

Steric vs. Electronic Effects : The target’s trimethylpyrazole may hinder intermolecular interactions compared to ’s planar aryl-pyrazoles, impacting solid-state packing .

Polarity: Methoxy-oxazole increases polarity relative to ’s thiazole derivatives but less than ’s cyano-carboxamides .

Synthetic Flexibility : The target’s synthesis is likely simpler than ’s multi-step sulfanyl incorporation but comparable to ’s amide coupling .